Cas no 64276-62-6 (Ethyl 4-phenyl-1H-pyrrole-3-carboxylate)
64276-62-6 structure
Product Name:Ethyl 4-phenyl-1H-pyrrole-3-carboxylate
CAS No:64276-62-6
MF:C13H13NO2
MW:215.247823476791
MDL:MFCD03931521
CID:90266
PubChem ID:4154165
Update Time:2025-04-18
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-phenyl-1H-pyrrole-3-carboxylate
- Ethyl 4-phenylpyrrole-3-carboxylate
- 3-Carbethoxy-4-phenylpyrrole
- 3-carboethoxy-4-phenylpyrrole
- 4-phenyl-1H-pyrrole-3-carboxylic acid ethyl ester
- AS-62478
- MFCD03931521
- AB16864
- Ethyl4-phenylpyrrole-3-carboxylate
- 64276-62-6
- AKOS015910049
- DTXSID80400004
- SCHEMBL4042415
- VNZGRYAVCWGZCT-UHFFFAOYSA-N
- FT-0735125
- A834699
- Ethyl4-phenyl-1H-pyrrole-3-carboxylate
- CS-0298979
- Z793893726
- DB-073476
- G64825
-
- MDL: MFCD03931521
- Inchi: 1S/C13H13NO2/c1-2-16-13(15)12-9-14-8-11(12)10-6-4-3-5-7-10/h3-9,14H,2H2,1H3
- InChI Key: VNZGRYAVCWGZCT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CNC=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 215.09500
- Monoisotopic Mass: 215.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 42.1A^2
Experimental Properties
- Color/Form: Powder.
- Density: 1.1±0.1 g/cm3
- Melting Point: 126-128°C
- Boiling Point: 421.6±38.0 °C at 760 mmHg
- Flash Point: 208.8°C
- Refractive Index: 1.572
- PSA: 42.09000
- LogP: 2.85840
- Solubility: Not determined
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0005-1g |
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 96% | 1g |
491.86CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0005-5g |
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 96% | 5g |
1679.12CNY | 2021-05-08 | |
| Chemenu | CM196711-1g |
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM196711-25g |
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 95% | 25g |
$459 | 2021-08-05 | |
| TRC | E937458-10mg |
Ethyl 4-Phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937458-50mg |
Ethyl 4-Phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937458-100mg |
Ethyl 4-Phenyl-1H-pyrrole-3-carboxylate |
64276-62-6 | 100mg |
$ 80.00 | 2022-06-05 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24877-1g |
Ethyl 4-phenylpyrrole-3-carboxylate, 97% |
64276-62-6 | 97% | 1g |
¥468.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24877-5g |
Ethyl 4-phenylpyrrole-3-carboxylate, 97% |
64276-62-6 | 97% | 5g |
¥1760.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24877-25g |
Ethyl 4-phenylpyrrole-3-carboxylate, 97% |
64276-62-6 | 97% | 25g |
¥7505.00 | 2023-02-25 |
Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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